2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• Molecular Formula: C15H26N2O
• Molecular Weight: 250.38 g/mol
• IUPAC Name: 2-ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C15H26N2O/c1-5-7-15-10-16-8-13(3,12(15)18)9-17(11-15)14(16,4)6-2/h5-11H2,1-4H3
• InChI Key: DLYHDKKEVHVMKB-UHFFFAOYSA-N
• SMILES: CCCC12CN3CC(C1=O)(CN(C2)C3(C)CC)C

Description

2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as E-58425, is a novel psychoactive substance that has gained attention in the scientific community due to its potential therapeutic applications. E-58425 belongs to the class of synthetic cathinones, which are structurally similar to amphetamines and have stimulant effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is not fully understood, but it is thought to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. By inhibiting the reuptake of these neurotransmitters, 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one increases their concentrations in the synaptic cleft, leading to increased neurotransmission and stimulation of the central nervous system.
Biochemical and Physiological Effects:
2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have several biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased arousal, alertness, and mood elevation. 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one also increases heart rate, blood pressure, and body temperature, and can cause sweating and pupil dilation.

Advantages and Limitations for Lab Experiments

2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several advantages for lab experiments. It is relatively easy to synthesize and can be produced in high yields with high purity. It has also been shown to have consistent effects in animal models, making it a reliable tool for studying the central nervous system. However, 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several limitations as well. It has not been extensively studied in humans, and its safety profile is not well understood. Additionally, its stimulant effects can be unpredictable and may lead to adverse effects in some animal models.

Future Directions

There are several future directions for research on 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. One area of interest is its potential as a treatment for depression and anxiety disorders. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is its potential as a treatment for chronic pain conditions. Studies are needed to determine its safety and efficacy in animal models of chronic pain. Additionally, further studies are needed to fully understand the mechanism of action of 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one and its effects on the central nervous system.

Synthesis Methods

The synthesis of 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves the reaction of 2,5-dimethyl-4-propylphenethylamine with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one in its freebase form. The synthesis method has been optimized to produce high yields of 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one with high purity.

Scientific Research Applications

2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have antidepressant effects in animal models of depression and has been proposed as a potential treatment for depression and anxiety disorders. 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has also been shown to have analgesic effects in animal models of pain and has been proposed as a potential treatment for chronic pain conditions. Additionally, 2-Ethyl-2,5-dimethyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have neuroprotective effects in animal models of neurodegenerative diseases and has been proposed as a potential treatment for these conditions.